N-(2,5-dimethylphenyl)-2-(2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)acetamide
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Description
N-(2,5-dimethylphenyl)-2-(2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)acetamide is a useful research compound. Its molecular formula is C18H23N3O3 and its molecular weight is 329.4. The purity is usually 95%.
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Scientific Research Applications
Molecular Diversity in Chemical Reactions
Research by Han et al. (2020) explores the molecular diversity of triphenylphosphine-promoted reactions involving electron-deficient alkynes and arylidene Meldrum acid, leading to various products with different regioselectivity and diastereoselectivity. This study underscores the complexity and potential of synthetic routes in creating diverse molecular architectures, which could be relevant for the development of compounds with specific functionalities, including those similar to the compound of interest (Han et al., 2020).
Anticonvulsant Activity of Chemical Derivatives
Pękala et al. (2011) synthesized and investigated the anticonvulsant activity of certain acetamide and ethylamine derivatives, demonstrating the pharmaceutical potential of structurally diverse acetamides. This research provides insights into how modifications in chemical structures can influence biological activity, which is critical for the design of new therapeutic agents (Pękala et al., 2011).
Capsaicinoid Analogs and Their Analgesic Potential
The study by Park et al. (1995) on the crystal structure and properties of a capsaicinoid analog highlights the exploration of analgesic compounds with potential therapeutic applications. Understanding the structural aspects of such compounds could inform the design of novel analgesics with improved efficacy and safety profiles (Park et al., 1995).
Characterization of Potential Pesticides
Research by Olszewska et al. (2011) on the characterization of N-derivatives of a specific phenoxyacetamide as potential pesticides illustrates the importance of structural analysis in the development of agricultural chemicals. This work emphasizes the role of chemical synthesis and characterization in creating more effective and safer pesticides (Olszewska et al., 2011).
Properties
IUPAC Name |
N-(2,5-dimethylphenyl)-2-(2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23N3O3/c1-12-6-7-13(2)14(10-12)19-15(22)11-21-16(23)18(20-17(21)24)8-4-3-5-9-18/h6-7,10H,3-5,8-9,11H2,1-2H3,(H,19,22)(H,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SPWYGJLBHWVYAD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)NC(=O)CN2C(=O)C3(CCCCC3)NC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.